
4-Bromobenzylhydrazine molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Bromobenzylhydrazine

Cat. No.: B1284536 Get Quote

Technical Guide: 4-Bromobenzylhydrazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 4-
Bromobenzylhydrazine. It includes its molecular formula and weight, and outlines a general

synthetic application for the creation of pyrazole derivatives, a class of compounds with

significant interest in pharmaceutical research.

Core Molecular Data
The fundamental chemical properties of 4-Bromobenzylhydrazine are summarized in the

table below.

Property Value

Chemical Name 4-Bromobenzylhydrazine

CAS Number 45811-94-7

Molecular Formula C₇H₉BrN₂

Molecular Weight 201.06 g/mol

Synonyms [(4-bromophenyl)methyl]hydrazine
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Synthetic Applications: A General Protocol for
Pyrazole Synthesis
4-Bromobenzylhydrazine serves as a valuable precursor in the synthesis of substituted

pyrazoles, which are known for their diverse pharmacological activities. While a specific

protocol for 4-Bromobenzylhydrazine was not detailed in the reviewed literature, a general

experimental methodology for the synthesis of pyrazole derivatives from substituted

benzylhydrazines is presented below. This protocol is adapted from established methods for

structurally similar compounds.

Objective: To synthesize a 1-substituted-3,5-dimethylpyrazole derivative from a substituted

benzylhydrazine.

Materials:

Substituted Benzylhydrazine (e.g., 4-Bromobenzylhydrazine)

Acetylacetone

Ethanol

Glacial Acetic Acid (catalytic amount)

Ethyl Acetate

Saturated Sodium Bicarbonate Solution

Brine

Anhydrous Sodium Sulfate

Silica Gel for column chromatography

Hexane

Experimental Procedure:
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In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the

substituted benzylhydrazine (1.0 mmol) in ethanol (20 mL).

Add acetylacetone (1.1 mmol) to the solution.

Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.

Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction

can be monitored by Thin Layer Chromatography (TLC).

After completion of the reaction, cool the mixture to room temperature and evaporate the

solvent under reduced pressure.

Dissolve the residue in ethyl acetate (30 mL) and wash with saturated sodium bicarbonate

solution (2 x 15 mL) and then with brine (15 mL).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a mixture of hexane

and ethyl acetate as the eluent to afford the pure pyrazole derivative.

Experimental Workflow
The logical flow of the general synthesis of pyrazoles from benzylhydrazines is depicted in the

following diagram.
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Reactants

Reaction Conditions Workup & Purification

4-Bromobenzylhydrazine

Reaction Mixture

Acetylacetone

Ethanol (Solvent)

Glacial Acetic Acid (Catalyst)

Reflux (4-6h)

Solvent Evaporation Liquid-Liquid Extraction Drying Column Chromatography 1-(4-Bromobenzyl)-
3,5-dimethylpyrazole

After reaction completion

Click to download full resolution via product page

General workflow for the synthesis of a pyrazole derivative.

Biological Significance
The literature reviewed did not contain specific information regarding the signaling pathways or

direct biological activities of 4-Bromobenzylhydrazine itself. However, the pyrazole derivatives

synthesized from such precursors are of high interest in drug discovery. Pyrazoles are a well-

known class of heterocyclic compounds that form the core structure of numerous

pharmaceuticals with a wide range of biological activities, including anti-inflammatory,

analgesic, and anticancer properties. The synthesis of novel pyrazole derivatives from

precursors like 4-Bromobenzylhydrazine is a key strategy in the development of new
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therapeutic agents. Further research is required to elucidate the specific biological profile of 4-
Bromobenzylhydrazine and its derivatives.

To cite this document: BenchChem. [4-Bromobenzylhydrazine molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284536#4-bromobenzylhydrazine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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